Cas no 55083-86-8 (1H-Imidazole-4,5-dicarbonitrile, 2-ethenyl-)

• Product Name: 1H-Imidazole-4,5-dicarbonitrile, 2-ethenyl-
• CAS No: 55083-86-8
• MF: C₇H₄N₄
• MW: 144.133460044861
• CID: 4034268
• PubChem ID: 12113161
• Update Time: 2025-05-20

1H-Imidazole-4,5-dicarbonitrile, 2-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dicarbonitrile, 2-ethenyl-
• 2-vinyl-1H-imidazole-4,5-dicarbonitrile
• DTXSID301272340
• 2-vinyl-4,5-dicyanoimidazole
• ZOCKVPYUHQDWAU-UHFFFAOYSA-N
• 2-vinyldicyanoimidazole
• 2-vinyidicyanoimidazole
• 55083-86-8
• SCHEMBL1459539
• 2-ethenyl-1H-imidazole-4,5-dicarbonitrile

• Inchi： 1S/C7H4N4/c1-2-7-10-5(3-8)6(4-9)11-7/h2H,1H2,(H,10,11)
• InChI Key： ZOCKVPYUHQDWAU-UHFFFAOYSA-N
• SMILES： C1(C=C)NC(C#N)=C(C#N)N=1

Computed Properties

• Exact Mass: 144.043596145Da
• Monoisotopic Mass: 144.043596145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.3Ų

Additional information on 1H-Imidazole-4,5-dicarbonitrile, 2-ethenyl-

1H-Imidazole-4,5-dicarbonitrile, 2-ethenyl-

The compound with CAS No. 55083-86-8, known as 1H-imidazole-4,5-dicarbonitrile, 2-ethenyl, is a versatile organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The presence of cyano groups at positions 4 and 5 of the imidazole ring, along with an ethenyl group at position 2, imparts unique chemical properties and reactivity to this molecule.

1H-imidazole-4,5-dicarbonitrile, 2-ethenyl has been extensively studied for its potential applications in drug discovery and material synthesis. Recent research has highlighted its role as a building block in the construction of bioactive molecules and advanced materials. For instance, studies have demonstrated its ability to act as a precursor for the synthesis of various heterocyclic compounds with potential pharmacological activities. The cyano groups in the molecule serve as excellent electron-withdrawing groups, which can influence the electronic properties of the compound and enhance its reactivity in various chemical transformations.

The ethenyl group attached to the imidazole ring introduces additional functionality to this compound. This group can undergo various reactions such as polymerization or cross-coupling reactions, making it a valuable intermediate in the synthesis of polymers and other macromolecular structures. Recent advancements in catalytic chemistry have enabled the use of 1H-imidazole-4,5-dicarbonitrile, 2-ethenyl in the development of novel catalysts for industrial processes. Its ability to coordinate with metal ions makes it a promising candidate for catalytic applications in organic synthesis.

In terms of physical properties, 1H-imidazole-4,5-dicarbonitrile, 2-ethenyl is typically a crystalline solid with a melting point that depends on its purity and crystallinity. The compound is soluble in common organic solvents such as dichloromethane and acetonitrile but is sparingly soluble in water. Its UV-vis spectrum reveals strong absorption bands due to the conjugated π-system within the imidazole ring and the cyano groups. These spectral properties make it suitable for applications in optoelectronics and sensing technologies.

The synthesis of 1H-imidazole-4,5-dicarbonitrile, 2-ethenyl involves multi-step processes that often start from readily available starting materials such as imidazole derivatives or cyan-containing precursors. Recent innovations in synthetic methodology have led to more efficient and environmentally friendly routes for its preparation. For example, researchers have developed methods that utilize microwave-assisted synthesis or continuous flow reactors to enhance reaction efficiency and minimize waste generation.

One of the most promising areas of application for 1H-imidazole-4,5-dicarbonitrile, 2-ethenyl is in the field of drug discovery. The molecule's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing bioactive molecules with specific pharmacokinetic profiles. Recent studies have explored its potential as a scaffold for developing inhibitors against various enzymes involved in disease pathways such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 1H-imidazole-4,5-dicarbonitrile, 2-ethenyl has found applications in materials science. Its ability to form coordination polymers or metalloorganic frameworks (MOFs) has been exploited for creating porous materials with high surface areas. These materials hold potential for gas storage, catalysis, and sensing applications. Furthermore, the compound's electronic properties make it a candidate for use in organic electronics and photovoltaic devices.

The environmental impact of 1H-imidazole-4